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Compound of Interest

Compound Name:
S-23;S23;CCTH-

methylpropionamide

Cat. No.: B1680387 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of investigational compounds like S-23 is paramount. This document provides

essential safety and logistical information, including operational and disposal plans for S-23,

also known as CCTH-methylpropionamide. Adherence to these procedures is critical for

laboratory safety and environmental protection.

Immediate Safety and Handling Precautions
Before disposal, it is crucial to handle S-23 with appropriate personal protective equipment

(PPE). A Safety Data Sheet (SDS) for S-23 indicates that users should wear protective gloves,

eye protection, and a lab coat. In case of accidental contact, flush the affected area with

copious amounts of water.

Step-by-Step Disposal Protocol for S-23
Disposal of S-23 must comply with all local, state, and federal regulations for hazardous

chemical waste. As a research chemical, S-23 should not be disposed of in regular trash or

down the drain.

Waste Collection:

Collect all S-23 waste, including unused product and any materials contaminated with the

compound (e.g., weigh boats, contaminated gloves, and paper towels), in a designated
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and clearly labeled hazardous waste container.

The container must be made of a material compatible with the chemical and have a

secure, tight-fitting lid.

Label the container with "Hazardous Waste," the name of the chemical (S-23/CCTH-

methylpropionamide), and the approximate quantity of waste.

Storage of Waste:

Store the hazardous waste container in a designated, secure area, away from

incompatible materials.

The storage area should be well-ventilated to prevent the accumulation of any potential

vapors.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.

Provide the EHS office with a complete inventory of the waste container's contents.

Do not attempt to treat or neutralize the chemical waste unless you are a trained

professional with a specific, approved protocol.

Accidental Spills:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill using an absorbent material (e.g., vermiculite,

sand, or a commercial chemical absorbent).

Collect the absorbent material and the spilled chemical into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.
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Report the spill to your EHS office.

S-23 (CCTH-methylpropionamide) Properties
The following table summarizes key quantitative data for S-23.

Property Value

Molecular Formula C₁₈H₁₃ClF₄N₂O₃

Molecular Weight 416.75 g/mol

CAS Number 1010396-29-8

Appearance White to off-white powder

Melting Point Not available

Boiling Point Not available

Solubility
Soluble in organic solvents such as DMSO and

ethanol.

Androgen Receptor Signaling Pathway with S-23
S-23 is a Selective Androgen Receptor Modulator (SARM) that binds to androgen receptors.

The diagram below illustrates the general mechanism of action for androgens and how a

SARM like S-23 interacts with this pathway.
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Androgen Receptor Signaling Pathway with S-23.
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This content is for informational purposes only and does not constitute professional safety or

legal advice. Always consult the Safety Data Sheet (SDS) and your institution's EHS office for

specific guidance on chemical handling and disposal.

To cite this document: BenchChem. [Proper Disposal Procedures for S-23 (CCTH-
methylpropionamide)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680387#s-23-s23-ccth-methylpropionamide-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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